Cas no 1257641-28-3 (3,5-Dichloro-4-pyridineboronic acid pinacol ester)

• Product Name: 3,5-Dichloro-4-pyridineboronic acid pinacol ester
• CAS No: 1257641-28-3
• MF: C₁₁H₁₄BCl₂NO₂
• MW: 273.951361179352
• MDL: MFCD12546037
• CID: 1218474
• PubChem ID: 329762461
• Update Time: 2025-10-23

3,5-Dichloro-4-pyridineboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 3,5-DICHLORO-4-PYRIDINEBORONIC ACID PINACOL ESTER
• C-2395
• 3,5-Dichloro-4-pyridineboronic acid pinacol ester

• MDL： MFCD12546037
• Inchi： 1S/C11H14BCl2NO2/c1-10(2)11(3,4)17-12(16-10)9-7(13)5-15-6-8(9)14/h5-6H,1-4H3
• InChI Key： RGVJCGWAHPEENO-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1B1OC(C)(C)C(C)(C)O1)Cl

Computed Properties

• Exact Mass: 273.04900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 102-107 °C
• PSA: 31.35000
• LogP: 2.68760

3,5-Dichloro-4-pyridineboronic acid pinacol ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Dichloro-4-pyridineboronic acid pinacol ester

Recent Advances in the Application of 3,5-Dichloro-4-pyridineboronic acid pinacol ester (CAS: 1257641-28-3) in Chemical Biology and Pharmaceutical Research

3,5-Dichloro-4-pyridineboronic acid pinacol ester (CAS: 1257641-28-3) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex heterocyclic compounds with potential therapeutic applications. Recent studies have highlighted its role in the development of novel kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3,5-Dichloro-4-pyridineboronic acid pinacol ester in the synthesis of selective BTK inhibitors. The researchers utilized this compound as a key building block to develop a series of covalent inhibitors with improved pharmacokinetic properties. The study reported a 40% increase in target engagement compared to previous generations of inhibitors, underscoring the compound's potential in autoimmune disease and oncology applications.

In the field of PROTAC development, a recent Nature Chemical Biology publication (2024) described the use of 1257641-28-3 as a versatile linker component. The boronic ester moiety was shown to facilitate efficient conjugation between E3 ligase ligands and target protein binders, resulting in PROTAC molecules with enhanced cellular permeability and degradation efficiency. This advancement addresses one of the major challenges in PROTAC technology - achieving sufficient cell membrane penetration while maintaining target specificity.

Structural biology studies have provided new insights into the molecular interactions of derivatives containing the 3,5-Dichloro-4-pyridineboronic acid pinacol ester scaffold. Cryo-EM analysis published in Cell Chemical Biology (2023) revealed that this structural motif induces unique conformational changes in target proteins, potentially explaining its high selectivity in various biological systems. These findings open new avenues for rational drug design targeting previously considered "undruggable" proteins.

From a synthetic chemistry perspective, recent advancements in continuous flow chemistry have improved the production scalability of 1257641-28-3. A 2024 Organic Process Research & Development report detailed a novel continuous manufacturing process that increased yield by 35% while reducing hazardous waste generation. This technological improvement addresses the growing demand for this compound in both academic research and industrial drug discovery programs.

Looking forward, the unique properties of 3,5-Dichloro-4-pyridineboronic acid pinacol ester position it as a valuable tool in emerging areas such as covalent fragment-based drug discovery and bioorthogonal chemistry. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for targets in the inflammation and oncology spaces. As research continues, we anticipate seeing more clinical candidates derived from this versatile scaffold in the coming years.